Cas no 2221812-19-5 (2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane)

2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane is a fluorinated and brominated aromatic compound featuring a dioxolane protecting group. This structure enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine and fluorine substituents allows for selective functionalization via cross-coupling reactions, while the dioxolane group provides stability and controlled reactivity for further transformations. Its well-defined molecular architecture makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. High purity grades are available to meet stringent research and industrial requirements.

2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane structure

2221812-19-5 structure

Product Name:2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane

CAS No:2221812-19-5

MF:C₉H₇BrF₂O₂

MW:265.051489114761

MDL:MFCD28977091

CID:5073699

Update Time:2026-03-01

2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane
- 1,3-Dioxolane, 2-(5-bromo-2,3-difluorophenyl)-
- MDL： MFCD28977091
- Inchi： 1S/C9H7BrF2O2/c10-5-3-6(8(12)7(11)4-5)9-13-1-2-14-9/h3-4,9H,1-2H2
- InChI Key： MMXDPXNJQQVIHZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)C1OCCO1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 199
XLogP3: 2.2
Topological Polar Surface Area: 18.5

2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB559151-1 g	2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane; .	2221812-19-5		1g	€429.50	2023-07-11
abcr	AB559151-1g	2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane; .	2221812-19-5		1g	€669.70	2025-04-19
Aaron	AR01RHCX-500mg	1,3-Dioxolane, 2-(5-bromo-2,3-difluorophenyl)-	2221812-19-5	95%	500mg	$552.00	2025-02-12
Aaron	AR01RHCX-1g	1,3-Dioxolane, 2-(5-bromo-2,3-difluorophenyl)-	2221812-19-5	95%	1g	$735.00	2025-02-12
abcr	AB559151-250mg	2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane; .	2221812-19-5		250mg	€361.60	2025-04-19
abcr	AB559151-5g	2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane; .	2221812-19-5		5g	€2251.90	2025-04-19
Ambeed	A1634565-1g	2-(5-Bromo-2,3-difluorophenyl)-1,3-dioxolane	2221812-19-5	98%	1g	$751.0	2024-04-21